Cas no 1261941-12-1 (2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-12-1
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• MDL: MFCD18323139
• CID: 2621639
• PubChem ID: 53228960
• Update Time: 2025-10-29

2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261941-12-1
• 2-METHYL-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• DTXSID20692340
• 2-Methyl-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 2-Methyl-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323139
• 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323139
• Inchi： 1S/C18H19NO4S/c1-13-16(5-4-6-17(13)18(20)21)14-7-9-15(10-8-14)24(22,23)19-11-2-3-12-19/h4-10H,2-3,11-12H2,1H3,(H,20,21)
• InChI Key： NOJJDJQYXGMLPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C(=O)O)C=2C)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 345.10347926Da
• Monoisotopic Mass: 345.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Introduction to 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261941-12-1)

2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, also known by its CAS number 1261941-12-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoic acids and features a unique structural arrangement that includes a pyrrolidinylsulfonyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid consists of a benzene ring substituted with a methyl group at the 2-position and a 3-substituted phenyl group carrying a pyrrolidinylsulfonyl moiety. This structural complexity provides a foundation for its potential pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. Recent studies have explored the mechanisms by which this compound exerts its effects, highlighting its interactions with specific cellular targets and signaling pathways.

In the realm of medicinal chemistry, 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has been investigated for its potential as a lead compound in drug discovery. One of the key areas of focus has been its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has shown that this compound can modulate the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor central to the inflammatory response.

Beyond its anti-inflammatory effects, 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has also demonstrated promising analgesic properties. Pain management remains a significant challenge in healthcare, and there is a continuous need for new analgesics with improved efficacy and reduced side effects. Studies have indicated that this compound can interact with pain receptors and modulate pain signaling pathways, potentially offering a novel approach to pain management.

In addition to its anti-inflammatory and analgesic activities, 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has shown potential as an anti-cancer agent. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Preclinical studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid could be further developed as a therapeutic candidate for cancer treatment.

The pharmacokinetic properties of 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid are also an important aspect of its evaluation as a potential drug candidate. Pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves in vivo and for optimizing its formulation and dosing regimens. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

To further advance the development of 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, ongoing research is focused on optimizing its chemical structure through medicinal chemistry approaches. Structure-activity relationship (SAR) studies aim to identify key structural features that contribute to its biological activities while minimizing potential side effects. These efforts involve synthesizing analogues with modified functional groups or substituents to enhance potency, selectivity, and safety profiles.

Clinical trials are another critical step in the drug development process for 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid. Preclinical data must be translated into human trials to assess safety, efficacy, and optimal dosing regimens. Early-phase clinical trials have begun to evaluate the safety and tolerability of this compound in healthy volunteers and patients with specific conditions such as inflammatory diseases or cancer. Positive results from these trials will pave the way for more advanced clinical studies to confirm its therapeutic potential.

In conclusion, 2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261941-12-1) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and anti-cancer properties, coupled with favorable pharmacokinetic profiles, position it as a potential therapeutic agent for various diseases. Ongoing research efforts aim to optimize its structure and advance it through clinical trials to bring it closer to clinical use.